molecular formula C17H23NO3 B2893234 N-[(1R,2R)-2-Hydroxycyclohexyl]-N-[(3-methoxyphenyl)methyl]prop-2-enamide CAS No. 2411180-84-0

N-[(1R,2R)-2-Hydroxycyclohexyl]-N-[(3-methoxyphenyl)methyl]prop-2-enamide

Cat. No. B2893234
CAS RN: 2411180-84-0
M. Wt: 289.375
InChI Key: JQAQJIIXIMTQNN-HZPDHXFCSA-N
Attention: For research use only. Not for human or veterinary use.
Usually In Stock
  • Click on QUICK INQUIRY to receive a quote from our team of experts.
  • With the quality product at a COMPETITIVE price, you can focus more on your research.

Description

N-[(1R,2R)-2-Hydroxycyclohexyl]-N-[(3-methoxyphenyl)methyl]prop-2-enamide, commonly known as HU-308, is a synthetic cannabinoid compound that has gained significant attention in scientific research. HU-308 belongs to the class of cannabinoids, which are compounds that interact with the endocannabinoid system in the body. The endocannabinoid system is involved in a wide range of physiological processes, including pain sensation, mood regulation, and immune response.

Mechanism of Action

HU-308 interacts with the CB2 receptor, which is primarily expressed in immune cells and peripheral tissues. Activation of the CB2 receptor by HU-308 leads to the inhibition of pro-inflammatory cytokines and the promotion of anti-inflammatory cytokines, resulting in a reduction in inflammation. HU-308 also activates the peroxisome proliferator-activated receptor gamma (PPARγ), which is involved in the regulation of glucose and lipid metabolism.
Biochemical and Physiological Effects
HU-308 has been shown to have a wide range of biochemical and physiological effects. It has been shown to reduce inflammation by inhibiting the production of pro-inflammatory cytokines and promoting the production of anti-inflammatory cytokines. HU-308 has also been shown to reduce pain sensation by activating the CB2 receptor. In addition, HU-308 has been shown to have neuroprotective effects by reducing oxidative stress and inflammation in the brain.

Advantages and Limitations for Lab Experiments

One of the main advantages of using HU-308 in lab experiments is its high potency and selectivity for the CB2 receptor. This allows for precise targeting of the receptor and reduces the likelihood of off-target effects. However, one of the limitations of using HU-308 is its low solubility in water, which can make it difficult to administer in certain experimental settings.

Future Directions

There are several future directions for the study of HU-308. One area of research could focus on the use of HU-308 as a potential therapeutic agent for the treatment of inflammatory diseases, such as arthritis and multiple sclerosis. Another area of research could focus on the use of HU-308 as a potential chemotherapeutic agent for the treatment of cancer. Additionally, further research could investigate the potential use of HU-308 in the treatment of neurological disorders, such as Alzheimer's disease and Parkinson's disease.
Conclusion
In conclusion, HU-308 is a synthetic cannabinoid compound that has gained significant attention in scientific research. It has been shown to have anti-inflammatory, analgesic, and neuroprotective effects, and has potential therapeutic applications in the treatment of various diseases. HU-308 interacts with the CB2 receptor and activates the PPARγ receptor, leading to a wide range of biochemical and physiological effects. While there are limitations to using HU-308 in lab experiments, there are several future directions for research that could lead to the development of new therapies for a variety of diseases.

Synthesis Methods

HU-308 is a synthetic compound that can be synthesized using various methods. One of the most commonly used methods involves the reaction of 3-methoxybenzylamine with cyclohexanone to form the intermediate compound, which is then reacted with propargyl bromide to yield HU-308. The purity and yield of HU-308 can be improved by using high-performance liquid chromatography (HPLC) purification.

Scientific Research Applications

HU-308 has been extensively studied for its potential therapeutic applications. It has been shown to have anti-inflammatory, analgesic, and neuroprotective effects in various animal models. HU-308 has also been investigated for its potential use in the treatment of anxiety, depression, and addiction. In addition, HU-308 has been shown to have anticancer properties and could be used as a potential chemotherapeutic agent.

properties

IUPAC Name

N-[(1R,2R)-2-hydroxycyclohexyl]-N-[(3-methoxyphenyl)methyl]prop-2-enamide
Details Computed by Lexichem TK 2.7.0 (PubChem release 2019.06.18)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI

InChI=1S/C17H23NO3/c1-3-17(20)18(15-9-4-5-10-16(15)19)12-13-7-6-8-14(11-13)21-2/h3,6-8,11,15-16,19H,1,4-5,9-10,12H2,2H3/t15-,16-/m1/s1
Details Computed by InChI 1.0.5 (PubChem release 2019.06.18)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI Key

JQAQJIIXIMTQNN-HZPDHXFCSA-N
Details Computed by InChI 1.0.5 (PubChem release 2019.06.18)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Canonical SMILES

COC1=CC=CC(=C1)CN(C2CCCCC2O)C(=O)C=C
Details Computed by OEChem 2.3.0 (PubChem release 2019.06.18)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Isomeric SMILES

COC1=CC=CC(=C1)CN([C@@H]2CCCC[C@H]2O)C(=O)C=C
Details Computed by OEChem 2.3.0 (PubChem release 2019.06.18)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Formula

C17H23NO3
Details Computed by PubChem 2.1 (PubChem release 2019.06.18)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Weight

289.4 g/mol
Details Computed by PubChem 2.1 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Product Name

N-[(1R,2R)-2-Hydroxycyclohexyl]-N-[(3-methoxyphenyl)methyl]prop-2-enamide

Disclaimer and Information on In-Vitro Research Products

Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.